Cas no 588678-31-3 (2-(4-Methyl-2-nitrophenoxy)propanohydrazide)

• Product Name: 2-(4-Methyl-2-nitrophenoxy)propanohydrazide
• CAS No: 588678-31-3
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• MDL: MFCD03423125
• CID: 877381
• Update Time: 2026-04-29

2-(4-Methyl-2-nitrophenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-2-nitrophenoxy)propanehydrazide
• 2-(4-Methyl-2-nitrophenoxy)propanohydrazide
• AKOS B015243
• AC1MVFGK
• ALBB-002587
• BBL016870
• CTK5A8983
• MolPort-000-887-267
• Oprea1_714386
• SBB030381

• MDL： MFCD03423125
• Inchi： InChI=1S/C10H13N3O4/c1-6-3-4-9(8(5-6)13(15)16)17-7(2)10(14)12-11/h3-5,7H,11H2,1-2H3,(H,12,14)
• InChI Key： RPWONXNVBJHLSQ-UHFFFAOYSA-N
• SMILES： CC1=CC([N+]([O-])=O)=C(OC(C(NN)=O)C)C=C1

Computed Properties

• Exact Mass: 239.09100
• Monoisotopic Mass: 239.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.296
• Boiling Point: 502.1°C at 760 mmHg
• Flash Point: 257.4°C
• Refractive Index: 1.571
• PSA: 110.17000
• LogP: 2.27480

2-(4-Methyl-2-nitrophenoxy)propanohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-Methyl-2-nitrophenoxy)propanohydrazide

Introduction to 2-(4-Methyl-2-nitrophenoxy)propanohydrazide (CAS No. 588678-31-3)

2-(4-Methyl-2-nitrophenoxy)propanohydrazide, also known by its CAS number 588678-31-3, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydrazides and is characterized by its unique structural features, which include a nitro group and a methyl-substituted phenyl ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(4-Methyl-2-nitrophenoxy)propanohydrazide can be represented as C₁₀H₁₃N₃O₄. The presence of the nitro group (NO₂) and the methyl-substituted phenyl ring (C₆H₄) imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The hydrazide functional group (NHNH₂) is known for its ability to form stable complexes with various metal ions, making it useful in coordination chemistry and bioinorganic studies.

In recent years, there has been growing interest in the potential therapeutic applications of compounds like 2-(4-Methyl-2-nitrophenoxy)propanohydrazide. Research has shown that hydrazides can exhibit a range of biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain hydrazide derivatives demonstrated potent inhibitory effects against multidrug-resistant bacteria, highlighting their potential as novel antibiotics.

The nitro group in 2-(4-Methyl-2-nitrophenoxy)propanohydrazide is particularly noteworthy due to its ability to undergo reduction under physiological conditions. This property can be exploited in the design of prodrugs, where the nitro group serves as a bioactivatable moiety that is converted into a more active form upon reduction. Such prodrugs can improve the pharmacokinetic properties of drugs, enhancing their efficacy and reducing side effects.

The methyl-substituted phenyl ring in 2-(4-Methyl-2-nitrophenoxy)propanohydrazide also plays a crucial role in modulating its biological activity. Substituents on the phenyl ring can significantly affect the binding affinity and selectivity of the compound towards specific biological targets. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that introducing different substituents on the phenyl ring could enhance the anticancer activity of hydrazide derivatives against various cancer cell lines.

In addition to its potential therapeutic applications, 2-(4-Methyl-2-nitrophenoxy)propanohydrazide has been studied for its use in analytical chemistry. The compound's unique spectral properties make it suitable for use as a chromogenic reagent in various analytical methods. For instance, it has been used to develop sensitive and selective methods for the determination of trace metals in environmental samples, as reported in a study published in the Talanta journal.

The synthesis of 2-(4-Methyl-2-nitrophenoxy)propanohydrazide typically involves several steps, including the formation of an intermediate ester or ether followed by hydrazinolysis. The choice of synthetic route can impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing such compounds, reducing waste and improving sustainability.

In conclusion, 2-(4-Methyl-2-nitrophenoxy)propanohydrazide (CAS No. 588678-31-3) is a versatile compound with promising applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.